Cas no 1000566-21-1 (2-(5-(Methoxycarbonyl)-2-methylphenyl)acetic acid)

• Product Name: 2-(5-(Methoxycarbonyl)-2-methylphenyl)acetic acid
• CAS No: 1000566-21-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1039979
• PubChem ID: 59212533
• Update Time: 2025-04-20

2-(5-(Methoxycarbonyl)-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-(Methoxycarbonyl)-2-methylphenyl)acetic acid
• 2-(5-methoxycarbonyl-2-methylphenyl)acetic acid
• 2-[5-(Methoxycarbonyl)-2-Methylphenyl]acetic acid
• 1000566-21-1
• DB-329374
• [5-(Methoxycarbonyl)-2-methylphenyl]acetic acid
• SCHEMBL10043657
• 2-(5-(Methoxycarbonyl)-2-methylphenyl)aceticacid
• DTXSID90731270

• Inchi： 1S/C11H12O4/c1-7-3-4-8(11(14)15-2)5-9(7)6-10(12)13/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： KZGVJCJKOBSZMW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C)=C(C=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters